Cas no 105227-28-9 (3alpha,7alpha-dihydroxy-(5beta)-cholan-24-oic acid)

• Product Name: 3alpha,7alpha-dihydroxy-(5beta)-cholan-24-oic acid
• CAS No: 105227-28-9
• MF: C₂₄H₄₀O₄
• MW: 392.572008132935
• CID: 2075689
• PubChem ID: 5645
• Update Time: 2025-04-21

3alpha,7alpha-dihydroxy-(5beta)-cholan-24-oic acid Chemical and Physical Properties

Names and Identifiers

• 3alpha,7alpha-dihydroxy-(5beta)-cholan-24-oic acid
• 3alpha,7alpha-Dihydroxycholansaeure
• 3alpha.7alpha-Dihydroxy-cholansaeure, Chenodesoxycholsaeure
• 5beta-cholanic acid-3alpha,7alpha-diol
• chenodeoxycholic acid
• Chenodesoxicholsaeure
• Chenodesoxycholsaeure
• Allo-UDCA
• FT-0675750
• SY075777
• FT-0664503
• SCHEMBL14845504
• 3-Ursodeoxycholic Acid-d5
• Ursodeoxycholic-2,2,4,4-D4 acid
• EN300-295498
• Alloursodeoxycholic acid
• NS00076909
• Urosodeoxycholic Acid EP Impurity K
• MFCD00064142
• FT-0601587
• FT-0664504
• 4-{4,7-dihydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl}pentanoic acid
• AKOS015998293
• (4R)-4-[(3S,5S,7S,8S,9S,10R,13R,14S,17R)-3,7-DIHYDROXY-10,13-DIMETHYL-2,3,4,5,6,7,8,9,11,12,14,15,16,17-TETRADECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-17-YL]PENTANOIC ACID
• Oprea1_287603
• 347841-46-7
• 105227-28-9
• VS-12147
• Ursodeoxycholic Acid,(S)
• Q63399414
• (4R)-4-[(3R,5R,7S,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• Ursodesoxycholsaure
• EX-A2840
• LMST04010037
• 3,7-dihydroxy-10,13-dimethylhexadecahydro-
• 1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
• (R)-4-((3R,5S,7S,8R,9S,10S,13R,14S,17R)-
• F96098
• 3alpha,7beta-Dihydroxy-5alpha-cholan-24-oic Acid

• Inchi： 1S/C24H40O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-20,22,25-26H,4-13H2,1-3H3,(H,27,28)
• InChI Key： RUDATBOHQWOJDD-UHFFFAOYSA-N
• SMILES： OC1CC2CC(CCC2(C)C2CCC3(C)C(C(C)CCC(=O)O)CCC3C21)O

Computed Properties

• Exact Mass: 392.29265975g/mol
• Monoisotopic Mass: 392.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Dihydroxy bile acids, alcohols and derivatives